Cas no 2138290-07-8 ([5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine)

• Product Name: [5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine
• CAS No: 2138290-07-8
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 6395846
• PubChem ID: 165956623
• Update Time: 2025-08-05

[5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2138290-07-8
• [5-cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine
• EN300-705188
• [5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine

• Inchi： 1S/C14H23NO/c1-10(2)14-12(9-15)8-13(16-14)11-6-4-3-5-7-11/h8,10-11H,3-7,9,15H2,1-2H3
• InChI Key： QGTHPIHDGDHTPA-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=C(CN)C=C1C1CCCCC1

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Additional information on [5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine

[5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine (CAS No. 2138290-07-8)

[5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine (CAS No. 2138290-07-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The compound's structure consists of a cyclohexyl group, an isopropyl group, and a furan ring, all attached to a methanamine moiety, making it a versatile scaffold for chemical modifications and biological evaluations.

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is known for its stability and reactivity in various chemical reactions. The presence of the cyclohexyl and isopropyl groups adds complexity and diversity to the molecule, influencing its physical and chemical properties. These structural elements contribute to the compound's potential for binding to specific biological targets, such as receptors or enzymes, which are crucial for drug discovery and development.

Recent studies have explored the biological activities of [5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine. One notable area of research is its potential as an antioxidant agent. Antioxidants play a vital role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. Preliminary in vitro studies have shown that this compound exhibits significant antioxidant activity, suggesting its potential use in developing therapeutic agents for these conditions.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases. Research has indicated that [5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine can modulate key inflammatory pathways, such as the NF-kB signaling pathway, which is central to the inflammatory response. This modulation could lead to reduced inflammation and improved therapeutic outcomes in inflammatory diseases.

The pharmacokinetic properties of [5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine have also been investigated. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended biological target and remains active long enough to exert its therapeutic effects. The favorable ADME profile makes it a promising candidate for further preclinical and clinical evaluations.

In addition to its potential therapeutic applications, [5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine has been studied for its use as a synthetic intermediate in organic synthesis. The unique combination of functional groups in this molecule provides a versatile platform for synthesizing more complex molecules with diverse biological activities. This makes it an attractive starting material for researchers developing new drugs or exploring novel chemical reactions.

The safety profile of [5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine has also been evaluated. Toxicity studies have shown that the compound exhibits low toxicity at therapeutic concentrations, which is crucial for ensuring patient safety during clinical trials and subsequent use in medical treatments. These findings support the continued exploration of this compound as a potential drug candidate.

Overall, [5-Cyclohexyl-2-(propan-2-yl)furan-3-yl]methanamine (CAS No. 2138290-07-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an exciting candidate for further investigation and development into new therapeutic agents.